4-(1h-Indol-3-yl)butan-2-one
Cat. No. B182806
Key on ui cas rn:
5541-89-9
M. Wt: 187.24 g/mol
InChI Key: ZJCUUXGLZWBCIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
[BH3-]C#N
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[C:20](#[N:21])[BH3-:22].[CH3:16][C:17](=[O:18])[O-:19].[CH3:24][OH:25].[NH4+:15].[Na+:23].[nH:1]1[cH:2][c:3]([CH2:10][CH2:11][C:12]([CH3:13])=[O:14])[c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12>>[nH:1]1[cH:2][c:3]([CH2:10][CH2:11][CH:12]([CH3:13])[NH2:21])[c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12
|
Inputs
Step One
|
Name
|
[BH3-]C#N
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[BH3-]C#N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[NH4+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)CCc1c[nH]c2ccccc12
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(N)CCc1c[nH]c2ccccc12
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
